Cas no 86610-36-8 (Methyl 3-methyl-2,5-dihydrothiophene-2-carboxylate)

• Product Name: Methyl 3-methyl-2,5-dihydrothiophene-2-carboxylate
• CAS No: 86610-36-8
• MF: C₇H₁₀O₂S
• MW: 158.218101024628
• CID: 6010416
• PubChem ID: 13152938
• Update Time: 2025-08-02

Methyl 3-methyl-2,5-dihydrothiophene-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• 86610-36-8
• methyl 3-methyl-2,5-dihydrothiophene-2-carboxylate
• EN300-39679122
• Methyl 3-methyl-2,5-dihydrothiophene-2-carboxylate

• Inchi： 1S/C7H10O2S/c1-5-3-4-10-6(5)7(8)9-2/h3,6H,4H2,1-2H3
• InChI Key： ZWFHUYPRCNAUQU-UHFFFAOYSA-N
• SMILES： S1CC=C(C)C1C(=O)OC

Computed Properties

• Exact Mass: 158.04015073g/mol
• Monoisotopic Mass: 158.04015073g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 174
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 51.6Ų

Additional information on Methyl 3-methyl-2,5-dihydrothiophene-2-carboxylate

Methyl 3-methyl-2,5-dihydrothiophene-2-carboxylate (CAS No: 86610-36-8)

Methyl 3-methyl-2,5-dihydrothiophene-2-carboxylate is a versatile organic compound with the CAS registry number 86610-36-8. This compound belongs to the class of thiophenes, which are five-membered heterocyclic compounds containing sulfur. The structure of Methyl 3-methyl-2,5-dihydrothiophene-2-carboxylate consists of a thiophene ring with a methyl group at position 3 and a carboxylate ester group at position 2. The presence of the methyl group and the ester functionality makes this compound highly reactive and suitable for various applications in organic synthesis.

Recent studies have highlighted the potential of Methyl 3-methyl-2,5-dihydrothiophene-2-carboxylate in the field of polymer chemistry. Researchers have explored its use as a monomer in the synthesis of novel polymers with unique electronic and mechanical properties. The sulfur-containing ring structure contributes to the thermal stability and conductivity of these polymers, making them promising candidates for applications in electronics and advanced materials.

The synthesis of Methyl 3-methyl-2,5-dihydrothiophene-2-carboxylate involves a multi-step process that typically begins with the preparation of the corresponding thiol derivative. Recent advancements in catalytic methods have enabled more efficient and selective syntheses, reducing production costs and improving yield. For instance, the use of transition metal catalysts such as palladium has been reported to facilitate key steps in the synthesis process.

In terms of applications, Methyl 3-methyl-2,5-dihydrothiophene-2-carboxylate has found significant use in the pharmaceutical industry as an intermediate in drug discovery programs. Its ability to form stable complexes with metal ions has been exploited in designing new drug delivery systems. Additionally, this compound serves as a valuable precursor in the synthesis of bioactive molecules, including antibiotics and anti-inflammatory agents.

From an environmental perspective, Methyl 3-methyl-2,5-dihydrothiophene-2-carboxylate has been studied for its biodegradability and toxicity profiles. Recent research indicates that under controlled conditions, this compound can undergo microbial degradation, reducing its persistence in aquatic environments. However, further studies are required to fully understand its environmental impact and develop strategies for safe disposal.

The demand for Methyl 3-methyl-2,5-dihydrothiophene-2-carboxylate has grown significantly due to its role in specialty chemicals and fine chemicals markets. Its ability to participate in various organic reactions, such as nucleophilic substitutions and condensations, makes it a valuable building block in chemical synthesis. The compound is also used as an additive in lubricants and coatings to enhance their performance characteristics.

In conclusion, Methyl 3-methyl-2,5-dihydrothiophene-2-carboxylate (CAS No: 86610-36-8) is a multifaceted compound with a wide range of applications across diverse industries. Its unique chemical properties and reactivity make it an essential component in modern organic synthesis. As research continues to uncover new uses and improve synthetic methods, this compound is poised to play an even more critical role in advancing scientific and technological innovations.